(4S)-4-Amino-5-hydroxypentanoic acid

• Molecular Formula: C5H11NO3
• Molecular Weight: 133.15 g/mol
• IUPAC Name: (4S)-4-amino-5-hydroxypentanoic acid
• InChI: InChI=1S/C5H11NO3/c6-4(3-7)1-2-5(8)9/h4,7H,1-3,6H2,(H,8,9)/t4-/m0/s1
• InChI Key: JPYGFLFUDLRNKX-BYPYZUCNSA-N
• Isomeric SMILES: C(CC(=O)O)[C@@H](CO)N
• Canonical SMILES: C(CC(=O)O)C(CO)N

Description

(4S)-4-Amino-5-hydroxypentanoic acid is a chiral amino acid derivative characterized by a pentanoic acid backbone with hydroxyl (-OH) and amino (-NH₂) groups at positions 5 and 4, respectively. The (4S) stereochemistry is critical for its biological interactions, as enantiomeric forms often exhibit distinct pharmacological profiles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

(4S)-5-(3,5-Dihydroxyphenyl)-4-hydroxypentanoic Acid

• Structure : The hydroxyl group at position 5 is replaced with a 3,5-dihydroxyphenyl moiety, introducing aromaticity and additional hydrogen-bonding sites.
• The aromatic ring may facilitate π-π stacking interactions with biological targets, altering receptor affinity .

3-Hydroxy-4-amino-5-phenylpentanoic Acid

• Structure: Features a phenyl group at position 5 and retains hydroxyl and amino groups at positions 3 and 3. The stereochemistry is specified as (3S,4S).
• Molecular weight (209.24 g/mol) and formula (C₁₁H₁₅NO₃) differ significantly from the parent compound, suggesting divergent metabolic pathways .

(4S)-4-Amino-5-[(4,4-Dimethylcyclohexyl)amino]-5-oxopentanoic Acid

• Structure: The hydroxyl group is replaced with a 4,4-dimethylcyclohexylamino-oxo substituent.
• The bulky cyclohexyl group enhances lipophilicity, likely improving membrane permeability but reducing solubility .

(3S)-5-(4'-Acetylbiphenyl-4-yl)-3-hydroxypentanoic Acid

• Structure : Contains a biphenyl-acetyl group at position 5 and a hydroxyl group at position 3.
• Key Differences :
  • The biphenyl moiety significantly increases molecular weight (312.37 g/mol, C₁₉H₂₀O₄) and steric bulk, which may hinder receptor binding but improve stability against enzymatic degradation .

Physicochemical Properties and Pharmacological Implications

The table below summarizes critical properties of selected analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Pharmacological Implications	Reference
(4S)-4-Amino-5-hydroxypentanoic acid (hypothetical)	C₅H₁₁NO₃	~149.15	-OH (C5), -NH₂ (C4)	Base model for amino acid activity	-
3-Hydroxy-4-amino-5-phenylpentanoic acid	C₁₁H₁₅NO₃	209.24	Phenyl (C5)	Enhanced lipophilicity, CNS penetration
(4S)-5-(3,5-Dihydroxyphenyl)-4-hydroxypentanoic acid	C₁₁H₁₃NO₅	239.23	3,5-Dihydroxyphenyl (C5)	Antioxidant potential via phenolic groups
(4S)-4-Amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxopentanoic acid	C₁₃H₂₄N₂O₃	256.34	Cyclohexylamino-oxo (C5)	Improved metabolic stability

Stereochemical and Functional Group Considerations

• Stereochemistry: The (4S) configuration in the parent compound and analogs like (4S)-5-(3,5-dihydroxyphenyl)-4-hydroxypentanoic acid is essential for binding to enzymes or receptors. For example, inversion at C4 could negate activity in chiral-specific targets .
• Functional Groups: Amino Group (-NH₂): Critical for forming hydrogen bonds or ionic interactions with biological targets. Hydroxyl Group (-OH): Influences solubility and participates in redox reactions (e.g., antioxidant activity in dihydroxyphenyl derivatives) .